Cas no 52333-44-5 (2-Phenyloxazolo[4,5-b]pyridine)

2-Phenyloxazolo[4,5-b]pyridine is a heterocyclic compound featuring a fused oxazole-pyridine core with a phenyl substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. Its rigid, planar framework enhances π-stacking interactions, which is advantageous for applications in organic electronics and luminescent materials. The compound also serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory pathways. Its stability and synthetic accessibility further contribute to its utility in high-throughput screening and structure-activity relationship studies.

2-Phenyloxazolo[4,5-b]pyridine structure

52333-44-5 structure

Product Name:2-Phenyloxazolo[4,5-b]pyridine

CAS No:52333-44-5

MF:C₁₂H₈N₂O

MW:196.20472240448

CID:1092621

PubChem ID:9990264

Update Time:2025-10-29

2-Phenyloxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Phenyloxazolo[4,5-b]pyridine
- 2-phenyl-[1,3]oxazolo[4,5-b]pyridine
- 2-phenyl-Oxazolo[4,5-b]pyridine
- InChI=1/C12H8N2O/c1-2-5-9(6-3-1)12-14-11-10(15-12)7-4-8-13-11/h1-8H
- LOMJKCOEYOMJRJ-UHFFFAOYSA-
- LOMJKCOEYOMJRJ-UHFFFAOYSA-N
- HS-6293
- SCHEMBL1675417
- AI-204/36742013
- AKOS004911077
- STL503515
- CHEMBL3244965
- phenyloxazolo[4,5-b]pyridine
- 52333-44-5
- DA-25694
- 2-phenyl[1,3]oxazolo[4,5-b]pyridine
- Inchi： 1S/C12H8N2O/c1-2-5-9(6-3-1)12-14-11-10(15-12)7-4-8-13-11/h1-8H
- InChI Key： LOMJKCOEYOMJRJ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=NC=2N=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 196.06374
Monoisotopic Mass: 196.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92

2-Phenyloxazolo[4,5-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029194515-1g	2-Phenyloxazolo[4,5-b]pyridine	52333-44-5	95%	1g	$400.00	2023-09-01
Chemenu	CM123012-1g	2-phenyloxazolo[4,5-b]pyridine	52333-44-5	95%	1g	$354	2024-07-15